Cas no 1261761-33-4 (5-(Difluoromethyl)-2-iodonitrobenzene)

• Product Name: 5-(Difluoromethyl)-2-iodonitrobenzene
• CAS No: 1261761-33-4
• MF: C₇H₄F₂INO₂
• MW: 299.013441085815
• CID: 4985789
• Update Time: 2023-08-24

5-(Difluoromethyl)-2-iodonitrobenzene Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodonitrobenzene

• Inchi： 1S/C7H4F2INO2/c8-7(9)4-1-2-5(10)6(3-4)11(12)13/h1-3,7H
• InChI Key： WKPJIQDKURKFFS-UHFFFAOYSA-N
• SMILES： IC1C=CC(C(F)F)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• XLogP3: 3
• Topological Polar Surface Area: 45.8